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Compound of Interest

Compound Name: 3,6-Dichloropyridazine

Cat. No.: B152260 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 3,6-Dichloropyridazine. The following procedures are

designed to ensure safe operational handling and disposal, minimizing exposure and risk.

Hazard Identification and Quantitative Data
3,6-Dichloropyridazine is a hazardous substance that is toxic if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] The toxicological

properties of this material have not been fully investigated.[6]
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Property Value Reference

Appearance
Off-white to brown crystalline

powder
[6]

Molecular Formula C4H2Cl2N2 [1]

Molecular Weight 148.98 g/mol [2]

Melting Point 65 - 69 °C / 149 - 156.2 °F [1]

CAS Number 141-30-0 [2]

EC Number 205-478-6 [2]

Acute Oral Toxicity
Category 3; Toxic if swallowed

(H301)
[1][2]

Oral LD50 (ATE) 500 mg/kg [3]

Skin Corrosion/Irritation
Category 2; Causes skin

irritation (H315)
[1][2]

Eye Damage/Irritation
Category 2; Causes serious

eye irritation (H319)
[1][2]

STOT-SE
Category 3; May cause

respiratory irritation (H335)
[1][2]

Operational Plan: Handling Procedures
A systematic approach is essential when working with 3,6-Dichloropyridazine to minimize

exposure. All handling should occur in a designated area, such as a chemical fume hood.[7]

Engineering Controls
Ventilation: Always handle 3,6-Dichloropyridazine in a well-ventilated area.[6] A chemical

fume hood is the preferred engineering control to minimize inhalation exposure.[7]

Safety Equipment: Ensure that an eyewash station and safety shower are readily accessible

and in close proximity to the workstation.[1]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3,6-Dichloropyridazine:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[6] A face shield may be required if there is a splash hazard.[8]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[6] Gloves must be inspected prior to

use and removed using the proper technique to avoid skin contact.[2] Contaminated

gloves should be disposed of in accordance with applicable laws and good laboratory

practices.[2]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[6] A lab

coat should be worn and buttoned.[9]

Respiratory Protection: If workplace conditions warrant respirator use, a respiratory

protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or

European Standard EN 149 must be followed.[6] A NIOSH-approved respirator with

appropriate cartridges (e.g., type OV/AG/P99) should be used for higher-level protection

when dust generation is unavoidable.[2]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all engineering controls are functioning correctly and all

required PPE is available and in good condition.

Weighing and Transfer: Conduct all weighing and transfers of the solid material within a

chemical fume hood to control dust.[7] Avoid generating and accumulating dust.[6]

During Use: Keep the container tightly closed when not in use.[6] Avoid contact with eyes,

skin, and clothing.[6] Do not eat, drink, or smoke in the handling area.[1]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1] Remove

contaminated clothing and wash it before reuse.[6]
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Emergency Procedures: Spills and First Aid
Spill Response

Evacuate: Evacuate personnel from the immediate spill area.[2]

Ventilate: Ensure the area is well-ventilated.[6]

Containment: Use proper personal protective equipment as outlined in Section 8 of the SDS.

[6]

Clean-up: For dry spills, vacuum or sweep up the material and place it into a suitable, closed

container for disposal.[6][7] Avoid actions that generate dust.[6]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

Skin Contact: In case of contact, immediately flush skin with plenty of soap and water.[2][7]

Remove contaminated clothing and shoes. Get medical aid if irritation develops and persists.

[6]

Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical aid.[6]

Ingestion: If swallowed, do NOT induce vomiting unless directed by medical personnel.[6]

Immediately call a POISON CENTER or doctor.[1][2] Rinse mouth with water.[2]

Storage and Disposal Plan
Storage

Store in a tightly closed container in a cool, dry, dark, and well-ventilated area.[6][7]

Keep the substance away from incompatible materials such as strong oxidizing agents,

bases, and amines.[1][7]

Protect containers from physical damage and secure the storage area.[7]
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Disposal Protocol
Waste Identification: 3,6-Dichloropyridazine waste is considered hazardous.

Containerization: Collect surplus and non-recyclable solutions in a suitable, labeled, and

closed container.[2]

Disposal: Dispose of the waste material through a licensed professional waste disposal

service.[2] Do not dispose of it with household garbage or allow it to enter the sewage

system.[3]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[2]

Workflow for Safe Handling of 3,6-
Dichloropyridazine
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1. Preparation & Risk Assessment

2. Safe Handling Protocol

3. Post-Handling & Storage

4. Waste Disposal
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Caption: Workflow for the safe handling of 3,6-Dichloropyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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